Cas no 313646-13-8 (N-(4-methyl-1,3-benzothiazol-2-yl)pentanamide)

• Product Name: N-(4-methyl-1,3-benzothiazol-2-yl)pentanamide
• CAS No: 313646-13-8
• MF: C₁₃H₁₆N₂OS
• MW: 248.343941688538
• CID: 6208483
• PubChem ID: 1713210
• Update Time: 2025-06-30

N-(4-methyl-1,3-benzothiazol-2-yl)pentanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-1,3-benzothiazol-2-yl)pentanamide
• F0012-0155
• EU-0034104
• AKOS003030783
• Z29809003
• AA-504/08577007
• 313646-13-8
• N-(4-methylbenzo[d]thiazol-2-yl)pentanamide
• SR-01000394538-1
• SR-01000394538

• Inchi： 1S/C13H16N2OS/c1-3-4-8-11(16)14-13-15-12-9(2)6-5-7-10(12)17-13/h5-7H,3-4,8H2,1-2H3,(H,14,15,16)
• InChI Key： LSUXKGJJAMSOBH-UHFFFAOYSA-N
• SMILES： S1C(=NC2C(C)=CC=CC1=2)NC(CCCC)=O

Computed Properties

• Exact Mass: 248.09833431g/mol
• Monoisotopic Mass: 248.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-methyl-1,3-benzothiazol-2-yl)pentanamide

N-(4-Methyl-1,3-Benzothiazol-2-yl)Pentanamide: A Comprehensive Overview

N-(4-Methyl-1,3-Benzothiazol-2-yl)Pentanamide, also known by its CAS number 313646-13-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzothiazole ring system with a pentanamide group. The benzothiazole moiety, a heterocyclic aromatic compound, is known for its stability and versatility in various chemical reactions. The pentanamide group, on the other hand, introduces amide functionalities, which can significantly influence the compound's physical and chemical properties.

The synthesis of N-(4-Methyl-1,3-Benzothiazol-2-yl)Pentanamide typically involves a multi-step process. The benzothiazole ring is often synthesized through condensation reactions involving thiourea derivatives and aromatic aldehydes or ketones. Subsequent substitution reactions are employed to introduce the pentanamide group at the 2-position of the benzothiazole ring. The methyl group at the 4-position of the benzothiazole ring is introduced during the initial stages of synthesis to enhance the compound's stability and reactivity.

Recent studies have highlighted the potential applications of N-(4-Methyl-1,3-Benzothiazol-2-yl)Pentanamide in various fields. In materials science, this compound has been explored as a precursor for advanced materials such as polymers and hybrid organic-inorganic composites. Its amide functionalities make it suitable for forming hydrogen bonds, which can enhance the mechanical properties of materials derived from this compound.

In pharmacology, N-(4-Methyl-1,3-Benzothiazol-2-yl)Pentanamide has shown promise as a lead compound for drug development. The benzothiazole ring is known to exhibit bioactivity in various biological systems, and the pentanamide group can be further modified to target specific receptors or enzymes. Recent research has focused on its potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways.

The physical properties of N-(4-Methyl-1,3-Benzothiazol-2-yl)Pentanamide are also worth noting. Its melting point is relatively high due to the strong intermolecular forces arising from hydrogen bonding between the amide groups. The compound is also soluble in common organic solvents such as dichloromethane and THF, making it suitable for use in various organic reactions.

In terms of environmental impact, studies have shown that N-(4-Methyl-1,3-Benzothiazol-2-yl)Pentanamide is biodegradable under certain conditions. This makes it an attractive option for use in sustainable chemical processes. However, further research is needed to fully understand its environmental fate and potential risks.

The latest advancements in computational chemistry have enabled researchers to model the electronic structure of N-(4-Methyl-1,3-Benzothiazol-2-yil)Pentanamide with high accuracy. These models have provided insights into its reactivity and selectivity in various chemical transformations. For instance, density functional theory (DFT) calculations have revealed that the compound's reactivity is significantly influenced by the electron-donating methyl group at the 4-position of the benzothiazole ring.

In conclusion, N-(4-Methyl-1,3-Benzothiazol